molecular formula C17H14BrClN2O B8615559 3-(Bromomethyl)-5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazole CAS No. 119540-35-1

3-(Bromomethyl)-5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazole

Cat. No. B8615559
CAS RN: 119540-35-1
M. Wt: 377.7 g/mol
InChI Key: DJSZJUUVRFWQBW-UHFFFAOYSA-N
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Description

3-(Bromomethyl)-5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C17H14BrClN2O and its molecular weight is 377.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(Bromomethyl)-5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(Bromomethyl)-5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

119540-35-1

Molecular Formula

C17H14BrClN2O

Molecular Weight

377.7 g/mol

IUPAC Name

3-(bromomethyl)-5-(4-chlorophenyl)-1-(4-methoxyphenyl)pyrazole

InChI

InChI=1S/C17H14BrClN2O/c1-22-16-8-6-15(7-9-16)21-17(10-14(11-18)20-21)12-2-4-13(19)5-3-12/h2-10H,11H2,1H3

InChI Key

DJSZJUUVRFWQBW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)N2C(=CC(=N2)CBr)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of compound 3 (3.14 g, 10 mM) in benzene (100 ml) was added PBr3 (1.35 g, 5 mM) in benzene (10 ml) dropwise with stirring. The reaction mixture was refluxed 1 hr, cooled, poured into ice water (100 ml)and extracted with Et2O (2×100 ml). The combined organic layer was washed with 10% NaHCO3, dried (Na2SO4), filtered and concentrated to give a tan oilwhich crystallized on standing to afford compound 5, mp=88°-90° C., MS, (DCI) m/e 377 (M+1).
Name
compound 3
Quantity
3.14 g
Type
reactant
Reaction Step One
Name
Quantity
1.35 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
100 mL
Type
reactant
Reaction Step Two

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